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Compound of Interest

Compound Name:
O-(4-

Methoxybenzyl)hydroxylamine

Cat. No.: B1330197 Get Quote

Essential Safety and Handling Guide for O-(4-
Methoxybenzyl)hydroxylamine
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with O-(4-Methoxybenzyl)hydroxylamine and its hydrochloride salt.

Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental impact.

Chemical Safety and Properties
O-(4-Methoxybenzyl)hydroxylamine hydrochloride is classified as a substance that can

cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also harmful

if swallowed.[1][2][3] Below is a summary of its key characteristics.
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Property Value

Molecular Formula
C8H11NO2 (base), C8H12ClNO2

(hydrochloride salt)[1][4]

Molecular Weight 153.18 g/mol [1][4]

Appearance Solid

Storage Temperature 2-8°C, in an inert atmosphere[5]

Hazard Statements H302: Harmful if swallowed[1][5]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

Signal Word Danger[5]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to ensure safety when

handling O-(4-Methoxybenzyl)hydroxylamine.

Core PPE Requirements
Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are

required. A face shield should be worn over safety glasses, especially when there is a risk of

splashing or exothermic reactions.[6]

Hand Protection: Wear compatible chemical-resistant gloves.[5] Disposable nitrile gloves can

offer initial protection, but it is crucial to consult the glove manufacturer's resistance guide for

prolonged use.[6] Gloves should be inspected before each use and replaced immediately

upon contamination.[6]

Body Protection: A lab coat should be worn and fully buttoned.[6] For larger quantities or

when there is a significant risk of splashing, chemical-resistant overalls or a Tyvek suit is

recommended.[7]
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Footwear: Closed-toe and closed-heel shoes that cover the entire foot are mandatory.[6]

Respiratory Protection: If working outside of a certified chemical fume hood or if dust

generation is likely, a NIOSH-approved respirator is required.[3][6] For nuisance levels of

dust, a type N95 (US) or type P1 (EN143) dust mask may be sufficient.[3]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Before handling, ensure that a safety shower and eye wash station are readily accessible.

[5]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

Don all required personal protective equipment as outlined above.

Have a spill kit readily available.

Handling:

Avoid the formation of dust and aerosols.[8]

Avoid breathing dust, fumes, or vapors.[3][5]

Prevent contact with skin and eyes.[5][8]

Use spark-proof tools and explosion-proof equipment if necessary.[8]

Keep the container tightly closed when not in use.[2][5]

Storage:

Store in a cool, dry place in a tightly sealed container.[2]

Store at a temperature between 2°C - 8°C.[5]
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Store away from incompatible materials and oxidizing agents.[2]

Disposal Plan
Waste Classification: This substance is classified as hazardous waste.[1]

Disposal Procedure:

Dispose of the chemical and its container in accordance with local, regional, and national

regulations.[1][5]

Do not allow the chemical to enter drains or the soil.[5][8]

Contaminated packaging should be disposed of at a hazardous or special waste collection

point.[1]

Emergency Procedures
First Aid Measures

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1][5]

If on Skin: Wash with plenty of soap and water for at least 15 minutes. If skin irritation occurs,

seek medical advice. Remove contaminated clothing and wash it before reuse.[1][7][9]

If in Eyes: Rinse cautiously with water for several minutes, including under the eyelids.

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical advice/attention.[1][3][5]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration.[1][5]

Spill Response Workflow
In the event of a spill, follow the workflow outlined below to ensure a safe and effective

cleanup.
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Immediate Actions Containment & Cleanup Disposal

Spill Occurs Evacuate Immediate Area
1.

Alert Supervisor and Colleagues
2.

Don Appropriate PPE
3.

Contain Spill with Inert MaterialA. Sweep or Shovel into Labeled Container
B.

Decontaminate Spill Area
C.

Dispose of as Hazardous WasteD. Spill Managed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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